Cas no 808750-22-3 (Benzaldehyde,3-bromo-4-methoxy-5-methyl-)

• Product Name: Benzaldehyde,3-bromo-4-methoxy-5-methyl-
• CAS No: 808750-22-3
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 715106
• PubChem ID: 45098068
• Update Time: 2025-10-29

Benzaldehyde,3-bromo-4-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-bromo-4-methoxy-5-methyl-
• 3-bromo-4-methoxy-5-methylbenzaldehyde
• Benzaldehyde, 3-bromo-4-methoxy-5-methyl- (9CI)
• 808750-22-3
• SCHEMBL12552993
• DTXSID00667657

• Inchi： 1S/C9H9BrO2/c1-6-3-7(5-11)4-8(10)9(6)12-2/h3-5H,1-2H3
• InChI Key： IBBLVDGBJMFETG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(C)=C1OC

Computed Properties

• Exact Mass: 227.979
• Monoisotopic Mass: 227.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on Benzaldehyde,3-bromo-4-methoxy-5-methyl-

Comprehensive Guide to Benzaldehyde,3-bromo-4-methoxy-5-methyl- (CAS No. 808750-22-3): Properties, Applications, and Market Insights

Benzaldehyde,3-bromo-4-methoxy-5-methyl- (CAS No. 808750-22-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated and methoxylated benzaldehyde derivative is widely used as a key intermediate in the synthesis of bioactive molecules. Its unique structural features, including the bromo and methoxy substituents, make it a versatile building block for drug discovery and material science applications. In this article, we delve into the chemical properties, synthesis methods, industrial uses, and emerging trends surrounding this compound.

The molecular formula of Benzaldehyde,3-bromo-4-methoxy-5-methyl- is C₉H₉BrO₂, with a molecular weight of 229.07 g/mol. The presence of both electron-withdrawing (bromo) and electron-donating (methoxy) groups on the aromatic ring creates interesting electronic effects that influence its reactivity. This compound typically appears as a pale yellow to white crystalline solid with a characteristic aromatic odor. Its melting point ranges between 45-50°C, and it exhibits moderate solubility in organic solvents like ethanol, acetone, and dichloromethane, while being poorly soluble in water.

One of the most prominent applications of Benzaldehyde,3-bromo-4-methoxy-5-methyl- is in pharmaceutical research, where it serves as a crucial intermediate for synthesizing various drug candidates. Recent studies have explored its potential in developing novel anti-inflammatory and antimicrobial agents, addressing the growing global concern about antibiotic resistance. The compound's structural features allow for diverse chemical modifications, making it valuable for creating libraries of bioactive molecules in combinatorial chemistry approaches. Researchers are particularly interested in how the 3-bromo-4-methoxy-5-methyl substitution pattern influences biological activity and pharmacokinetic properties.

In the agrochemical sector, Benzaldehyde,3-bromo-4-methoxy-5-methyl- has shown promise as a precursor for developing new crop protection agents. With increasing demand for sustainable agriculture solutions, this compound's derivatives are being investigated for their potential as environmentally friendly pesticides and fungicides. The bromo substituent in particular contributes to the bioactivity of these derivatives, while the methoxy group can enhance their selectivity and reduce toxicity to non-target organisms.

The synthesis of Benzaldehyde,3-bromo-4-methoxy-5-methyl- typically involves bromination of appropriate methoxy-methyl benzaldehyde precursors. Recent advancements in green chemistry have led to more efficient synthetic routes with higher yields and reduced environmental impact. Many researchers are now focusing on catalytic methods that minimize waste generation and energy consumption, aligning with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

From a market perspective, the demand for Benzaldehyde,3-bromo-4-methoxy-5-methyl- has been steadily increasing, particularly from contract research organizations and specialty chemical manufacturers. The compound's price fluctuates based on purity requirements and order volumes, with analytical-grade samples commanding premium prices for research applications. Several key suppliers in North America, Europe, and Asia offer this chemical with varying specifications, and buyers are advised to verify certificates of analysis when sourcing material for sensitive applications.

Quality control is paramount when working with Benzaldehyde,3-bromo-4-methoxy-5-methyl-. Standard analytical techniques for characterization include HPLC for purity assessment, GC-MS for identity confirmation, and NMR spectroscopy for structural verification. Impurity profiles are particularly important for pharmaceutical applications, where even trace contaminants can affect downstream reactions or biological testing results. Storage recommendations typically suggest keeping the compound in amber glass containers under inert atmosphere at 2-8°C to prevent degradation.

Recent scientific literature highlights several innovative applications of Benzaldehyde,3-bromo-4-methoxy-5-methyl- derivatives. In materials science, researchers have incorporated similar structures into organic semiconductors and liquid crystalline materials. The compound's aromatic core with precisely positioned substituents makes it an interesting candidate for designing molecular electronics components. Additionally, its derivatives are being explored as building blocks for metal-organic frameworks (MOFs) with potential applications in gas storage and separation technologies.

Safety considerations for handling Benzaldehyde,3-bromo-4-methoxy-5-methyl- include standard laboratory precautions for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (gloves, safety glasses) should be worn when handling the material. Proper ventilation is recommended to avoid inhalation of dust or vapors, and spills should be contained using absorbent materials. As with all chemicals, users should consult the specific safety data sheet for detailed handling and disposal guidelines.

The future outlook for Benzaldehyde,3-bromo-4-methoxy-5-methyl- appears promising, with expanding applications in multiple research domains. As drug discovery efforts continue to explore novel chemical space, this compound's versatility as a synthetic intermediate will likely maintain its relevance. Furthermore, the growing interest in sustainable chemistry may drive development of more efficient production methods and greener applications for this and related benzaldehyde derivatives.